Cas no 683259-48-5 (4-butyl(ethyl)sulfamoyl-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide)

• Product Name: 4-butyl(ethyl)sulfamoyl-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide
• CAS No: 683259-48-5
• MF: C₂₀H₂₄N₄O₅S₃
• MW: 496.62336063385
• CID: 6094169
• PubChem ID: 5106628
• Update Time: 2025-05-20

4-butyl(ethyl)sulfamoyl-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-butyl(ethyl)sulfamoyl-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide
• Benzamide, N-[6-(aminosulfonyl)-2-benzothiazolyl]-4-[(butylethylamino)sulfonyl]-
• AKOS024603071
• F1122-0055
• 4-(N-butyl-N-ethylsulfamoyl)-N-(6-sulfamoylbenzo[d]thiazol-2-yl)benzamide
• Oprea1_494872
• 4-[butyl(ethyl)sulfamoyl]-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide
• 683259-48-5

• Inchi： 1S/C20H24N4O5S3/c1-3-5-12-24(4-2)32(28,29)15-8-6-14(7-9-15)19(25)23-20-22-17-11-10-16(31(21,26)27)13-18(17)30-20/h6-11,13H,3-5,12H2,1-2H3,(H2,21,26,27)(H,22,23,25)
• InChI Key： WJBNXLQXTRNZMG-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=CC=C(S(N)(=O)=O)C=C2S1)(=O)C1=CC=C(S(N(CCCC)CC)(=O)=O)C=C1

Computed Properties

• Exact Mass: 496.09088340g/mol
• Monoisotopic Mass: 496.09088340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 847
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 185Ų

Experimental Properties

• Density: 1.436±0.06 g/cm3(Predicted)
• pka: 7.37±0.70(Predicted)

Additional information on 4-butyl(ethyl)sulfamoyl-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide

Comprehensive Guide to 4-butyl(ethyl)sulfamoyl-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide (CAS No. 683259-48-5)

4-butyl(ethyl)sulfamoyl-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide (CAS No. 683259-48-5) is a specialized sulfonamide-based compound with a unique molecular structure that combines a benzothiazole core with a sulfamoylbenzamide moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications as a bioactive intermediate. Researchers are particularly interested in its sulfonamide functional groups, which are known to exhibit diverse biological activities, including enzyme inhibition and receptor modulation.

The chemical structure of 4-butyl(ethyl)sulfamoyl-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide features a benzothiazole ring linked to a benzamide unit through a sulfamoyl bridge. This arrangement enhances its stability and solubility, making it suitable for various drug discovery applications. The presence of butyl and ethyl groups further modifies its lipophilicity, which can influence its pharmacokinetic properties. Scientists are actively exploring its potential in designing new therapeutic agents, particularly for targeting metabolic disorders and inflammatory pathways.

In recent years, the demand for sulfonamide derivatives like 4-butyl(ethyl)sulfamoyl-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide has surged due to their versatility in medicinal chemistry. A trending topic in this field is the development of small-molecule inhibitors for enzymes such as carbonic anhydrases and proteases. This compound’s structural features align well with these research directions, making it a valuable candidate for high-throughput screening programs. Additionally, its potential use in agrochemical formulations has been explored, particularly in designing next-generation pesticides with improved efficacy and environmental safety.

Another area of interest is the structure-activity relationship (SAR) studies involving 4-butyl(ethyl)sulfamoyl-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide. Researchers are investigating how modifications to its sulfamoyl or benzothiazole components can enhance its bioactivity. For instance, replacing the butyl group with shorter or longer alkyl chains could optimize its binding affinity to specific biological targets. Such studies are crucial for rational drug design and have become a hot topic in computational chemistry forums.

The synthesis of 4-butyl(ethyl)sulfamoyl-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide typically involves multi-step reactions, including sulfonylation and amide coupling processes. Recent advancements in green chemistry have also prompted researchers to develop more sustainable synthetic routes, minimizing hazardous byproducts. This aligns with the growing emphasis on environmentally friendly manufacturing practices in the chemical industry.

From a commercial perspective, 4-butyl(ethyl)sulfamoyl-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide is primarily supplied by specialty chemical manufacturers catering to pharmaceutical and agrochemical sectors. Its market growth is driven by the increasing investment in R&D for novel therapeutics and crop protection solutions. Companies are also focusing on patent strategies to protect innovations related to this compound, reflecting its potential economic value.

In summary, 4-butyl(ethyl)sulfamoyl-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide (CAS No. 683259-48-5) represents a promising sulfonamide derivative with broad applications in life sciences. Its unique structure, combined with ongoing research into its biological activities and synthetic optimization, positions it as a compound of significant interest for future innovations. As the scientific community continues to explore its potential, this molecule is likely to play a pivotal role in advancing drug discovery and agrochemical development.